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Compound of Interest

Compound Name: 2,3,5-Trichloroisonicotinic acid

Cat. No.: B1337485

CAS Number: 406676-18-4
For Researchers, Scientists, and Drug Development Professionals

This document serves to consolidate the currently available information on 2,3,5-
Trichloroisonicotinic acid. Despite its commercial availability, a comprehensive review of
scientific literature and chemical databases reveals a notable absence of in-depth technical
data for this compound. This guide, therefore, highlights the existing foundational information
and underscores the significant opportunities for future research.

Core Compound Identification

2,3,5-Trichloroisonicotinic acid is a chlorinated derivative of isonicotinic acid. Basic chemical
and physical properties are summarized below, primarily sourced from chemical supplier
databases.
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Property Value Source
CAS Number 406676-18-4 [11[2][3][41[5]
Molecular Formula CeH2CIsNO2 [11[2][3]
Molecular Weight 226.45 g/mol [1]

2,3,5-trichloropyridine-4-
IUPAC Name ) ) [3]
carboxylic acid

Synonyms 2,3,5-trichloroisonicotinic acid [3]

Purity (Typical) 98% [1][4]

Synthesis and Experimental Protocols

A detailed, peer-reviewed synthesis protocol for 2,3,5-Trichloroisonicotinic acid is not readily
available in the public domain. While general methods for the chlorination of pyridine
derivatives exist, a specific and validated experimental procedure for this particular isomer is
not documented in the searched literature. For instance, a patented method describes the
preparation of 2,3,5-trichloropyridine from pentachloropyridine or 2,3,5,6-tetrachloropyridine,
which could potentially serve as a precursor.[6] However, the subsequent carboxylation to form
the isonicotinic acid derivative is not described.

Due to the lack of published experimental studies, no established protocols for its use in
biological or chemical assays can be provided at this time.

Biological Activity and Signaling Pathways

There is currently no published research detailing the biological activity, mechanism of action,
or associated signaling pathways of 2,3,5-Trichloroisonicotinic acid. The broader family of
isonicotinic acid derivatives has been explored for various therapeutic applications, including
antitubercular and anti-inflammatory activities.[7][8] However, it is crucial to note that these
activities are not directly attributable to the 2,3,5-trichloro substituted variant.

The biological impact of the specific substitution pattern of three chlorine atoms at the 2, 3, and
5 positions of the isonicotinic acid scaffold remains uninvestigated.
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Future Research and Opportunities

The absence of comprehensive data for 2,3,5-Trichloroisonicotinic acid presents a clear
opportunity for novel research. Key areas for investigation include:

o Development and optimization of a synthetic route.
o Characterization of its physicochemical properties.

e Screening for biological activity across various assays (e.g., antimicrobial, anticancer, anti-
inflammatory).

» Toxicological evaluation.

« If biologically active, elucidation of its mechanism of action and interaction with cellular
signaling pathways.

Logical Relationship: From Precursor to Potential
Applications

While specific data is lacking for the target compound, a logical workflow for its investigation
can be proposed. This workflow illustrates the necessary steps from synthesis to the potential
discovery of novel therapeutic applications.
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Caption: Proposed research workflow for 2,3,5-Trichloroisonicotinic acid.

In conclusion, 2,3,5-Trichloroisonicotinic acid represents a largely unexplored area of
chemical and pharmacological research. The information provided herein is a baseline
compiled from supplier data, and it is hoped that this will encourage further scientific inquiry into
this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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